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Compound of Interest

Compound Name: Calcium sulfite

Cat. No.: B084615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identity, safety data,
and handling protocols for calcium sulfite. The information is compiled for professionals in
research and development who require detailed safety and operational specifications.

Chemical Identification

Calcium sulfite is an inorganic compound. It is the calcium salt of sulfurous acid. It is most
commonly available in its anhydrous form or as a hydrate.

Identifier Anhydrous Hemihydrate Tetrahydrate
] ] Calcium sulfite Calcium sulfite
IUPAC Name Calcium sulfite )
hemihydrate tetrahydrate
CAS Number 10257-55-3 29501-28-8 72878-03-6
EC Number 233-596-8
Chemical Formula CaSO0s CaSO0:s - ¥2H20 CaSO0s - 4H20

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of anhydrous
calcium sulfite.
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Property Value

Molecular Weight 120.17 g/mol

Appearance White solid

Melting Point 600 °C (1,112 °F; 873 K)[1]
Solubility in Water 4.3 mg/100 mL (at 18 °C)[1]
Flash Point Non-flammable[1]

Safety and Hazard Information

Calcium sulfite is classified with the following hazards. The information is a composite from
multiple safety data sheets.

Precautionary Statement

Hazard Category Classification

Codes
Acute Oral Toxicity Harmful if swallowed P301+P312
Acute Dermal Toxicity Harmful in contact with skin P280
Skin Irritation Causes skin irritation P302+P352, P332+P313
Eye Irritation Causes serious eye irritation P280, P305+P351+P338
Acute Inhalation Toxicity Harmful if inhaled P261, P304+P340

Specific Target Organ Toxicity May cause respiratory irritation  P261, P304+P340

To the best of our knowledge, the toxicological properties of this chemical have not been
thoroughly investigated.

Experimental Protocols for Toxicological
Assessment

The hazard classifications listed in Section 3.0 are determined by standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
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Development (OECD). The following are summaries of the methodologies for key acute toxicity
tests.

OECD 420: Acute Oral Toxicity - Fixed Dose Procedure

This method is designed to assess the acute toxic response to a substance administered orally.

 Principle: This procedure avoids using mortality as an endpoint and instead relies on the
observation of clear signs of toxicity at one of a series of fixed dose levels.[2]

o Methodology:

o Sighting Study: A preliminary study is performed on a single animal to determine the
appropriate starting dose for the main study. The initial dose is selected from fixed levels
(5, 50, 300, 2000 mg/kg) and is expected to produce some signs of toxicity without
causing mortality.[2][3]

o Main Study: Groups of at least five animals of a single sex (typically female rats) are used
for each dose level.[3] The substance is administered as a single dose by gavage.[3]
Animals are fasted before dosing.[3]

o Observation: Animals are observed for a minimum of 14 days.[2][4] Daily detailed
observations for signs of toxicity and measurements of body weight are recorded.[3] At the
end of the study, a gross necropsy is performed on all animals.[3]

o Endpoint: The study identifies the dose that causes evident toxicity or death, or determines
that no effects are seen at the highest dose.[3] This allows for classification of the
substance according to the Globally Harmonised System (GHS).[3]

OECD 404: Acute Dermal Irritation/Corrosion

This test evaluates the potential of a substance to cause local irritation or corrosion upon
application to the skin.

 Principle: The substance is applied in a single dose to the skin of an experimental animal
(typically an albino rabbit) to assess skin reactions.[5][6] Untreated skin on the same animal
serves as a control.[5][6]
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o Methodology:

o Application: Approximately 0.5 g of the solid substance is applied to a small area of skin
(about 6 cm?) and covered with a gauze patch.[5]

o Exposure: The exposure period is typically 4 hours, after which the residual substance is
removed.[5]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling)
at 60 minutes, and then at 24, 48, and 72 hours after patch removal.[7] Observations may
continue for up to 14 days to determine the reversibility of the effects.[5][8]

o Scoring: Skin reactions are scored to evaluate the severity and nature of the lesions.[5] If
a corrosive effect is observed, the test is terminated immediately.[8]

o Confirmation: If an initial test on one animal does not show corrosion, the response is
confirmed using up to two additional animals.[5]

OECD 405: Acute Eye Irritation/Corrosion

This guideline assesses the potential of a substance to cause irritation or corrosion when
applied to the eye.

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
in an experimental animal (albino rabbit is preferred). The untreated eye serves as a control.
[9][10]

o Methodology:

o Application: A single dose of the substance is instilled into the eye. The eyelids are held
together for about one second to prevent loss of the material.[11] The use of topical
anesthetics and systemic analgesics is recommended to minimize pain.[9][11]

o Observation: Eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[9][12] The observation period can extend up to 21 days
to assess the reversibility of effects.[10][11]
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o Sequential Testing: The test is conducted sequentially. If the first animal shows corrosive
effects, no further testing is performed.[11] If the initial test is negative or shows mild
irritation, the result is confirmed in up to two additional animals.[9][10]

Safe Handling and Emergency Workflow

Proper handling of chemical substances is critical to ensure laboratory safety. The following
diagram illustrates a logical workflow for the safe management of a chemical like calcium
sulfite, from acquisition to disposal.
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Safe Chemical Handling Workflow for Calcium Sulfite

Hazard Assessment
(Review SDS)

Procure Chemical &
Required PPE

Don Personal
Protective Equipment (PPE)

Work in Well-Ventilated Area
(e.g., Fume Hood)

Execute Experiment

If chemical remains
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Dry Container

Potential Hazard

Spill or Exposure Occurs

Dispose of Waste per
Institutional Guidelines

Follow First-Aid Measures .
(from SDS) Evacuate & Alert Safety Officer

Click to download full resolution via product page

Caption: Workflow for safe chemical handling, from planning to emergency response.
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First-Aid Measures

In case of exposure, follow these first-aid measures as recommended by safety data sheets.

Exposure Route First-Aid Procedure

Move victim to fresh air. If breathing is difficult,
] give oxygen. If not breathing, give artificial
Inhalation o ) i )
respiration and seek immediate medical

attention.[10]

Remove contaminated clothing immediately.
) Wash off with soap and plenty of water. If skin
Skin Contact S ) ] ]
irritation occurs, get medical advice/attention.[2]

[10]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 10-15 minutes.

Seek medical attention.[2][13]

Do NOT induce vomiting. Rinse mouth with
) water if the person is conscious. Call a poison
Ingestion L
center or doctor/physician if you feel unwell.[2]

[14]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be used when
handling calcium sulfite.
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Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[10]

Wear impervious gloves and protective clothing.
[2](10]

Skin Protection

Use a particulate filter device (EN 143) or a
Respiratory Protection NIOSH/MSHA approved respirator if dust
formation is likely.[13][14]

Handle in accordance with good industrial

hygiene and safety practice. Wash hands
General Hygiene thoroughly after handling.[10][14] Ensure an

eyewash station and safety shower are

available.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Calcium Sulfite: A Technical Safety and Handling
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084615#calcium-sulfite-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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